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Compound of Interest

Compound Name: Abediterol

Cat. No.: B1664762

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abediterol is a potent, long-acting 32-adrenoceptor agonist that has been investigated for the
treatment of asthma and chronic obstructive pulmonary disease (COPD). The synthesis of
Abediterol involves the coupling of two key precursors: a hydrophilic head and a lipophilic
amine tail. Continuous-flow chemistry offers significant advantages for the synthesis of these
precursors, including enhanced safety, improved process control, higher yields, and the
potential for telescoped multi-step reactions. This document provides detailed application notes
and experimental protocols for the continuous-flow synthesis of both the lipophilic and a
proposed synthesis for the hydrophilic precursors of Abediterol.

I. Continuous-Flow Synthesis of the Lipophilic
Amine Tail

The synthesis of the lipophilic amine tail of Abediterol has been successfully demonstrated in
a three-step continuous-flow process. This sequence involves a phase-transfer-catalyzed O-
alkylation, a rhodium-catalyzed hydroformylation, and a ruthenium-catalyzed reductive
amination.[1]

Logical Workflow for Lipophilic Tail Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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